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Aflavazole Aflavazole
Brand Name: Vulcanchem
CAS No.: 133401-09-9
VCID: VC0161664
InChI: InChI=1S/C28H35NO2/c1-15-13-21-24(19-7-5-6-8-20(19)29-21)25-18(15)11-12-28-22(30)10-9-17(3)27(28,4)23(31)14-16(2)26(25)28/h5-8,13,16-17,22-23,26,29-31H,9-12,14H2,1-4H3/t16-,17-,22+,23-,26+,27-,28+/m1/s1
SMILES: CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O
Molecular Formula: C28H35NO2
Molecular Weight: 417.6 g/mol

Aflavazole

CAS No.: 133401-09-9

Reference Standards

VCID: VC0161664

Molecular Formula: C28H35NO2

Molecular Weight: 417.6 g/mol

Aflavazole - 133401-09-9

CAS No. 133401-09-9
Product Name Aflavazole
Molecular Formula C28H35NO2
Molecular Weight 417.6 g/mol
IUPAC Name (2S,3R,5R,6S,7R,10S,11S)-3,6,7,15-tetramethyl-18-azahexacyclo[12.11.0.02,11.06,11.017,25.019,24]pentacosa-1(14),15,17(25),19,21,23-hexaene-5,10-diol
Standard InChI InChI=1S/C28H35NO2/c1-15-13-21-24(19-7-5-6-8-20(19)29-21)25-18(15)11-12-28-22(30)10-9-17(3)27(28,4)23(31)14-16(2)26(25)28/h5-8,13,16-17,22-23,26,29-31H,9-12,14H2,1-4H3/t16-,17-,22+,23-,26+,27-,28+/m1/s1
Standard InChIKey CXQOHHTZVIKVEM-KOOUEZQKSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]([C@]23[C@]1([C@@H](C[C@H]([C@H]2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O
SMILES CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O
Canonical SMILES CC1CCC(C23C1(C(CC(C2C4=C(CC3)C(=CC5=C4C6=CC=CC=C6N5)C)C)O)C)O
Appearance Tan powder
PubChem Compound 3086633
Last Modified Nov 11 2021
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